Tert-butyl 2-fluoro-4-nitrophenylcarbamate

• IUPAC Name: tert-butyl N-(2-fluoro-4-nitrophenyl)carbamate
• InChI: InChI=1S/C11H13FN2O4/c1-11(2,3)18-10(15)13-9-5-4-7(14(16)17)6-8(9)12/h4-6H,1-3H3,(H,13,15)
• InChI Key: ISUVTQPDPBJTCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])F
• Molecular Formula: C11H13FN2O4
• DSSTOX Substance ID: DTXSID80627719
• Molecular Weight: 256.23 g/mol
• CAS RN: 220913-42-8

Description

Tert-butyl 2-fluoro-4-nitrophenylcarbamate is a chemical compound with the molecular formula C11H13FN2O4. It has a molecular weight of 256.23. The compound is primarily used in scientific experiments.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H13FN2O4/c1-11(2,3)18-10(15)13-9-5-4-7(14(16)17)6-8(9)12/h4-6H,1-3H3,(H,13,15). This code provides a detailed representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a pale-yellow to yellow-brown solid. The compound should be stored at a temperature of 2-8°C.

Scientific Research Applications

Synthesis and Intermediate Applications

Tert-butyl carbamate derivatives serve as crucial intermediates in synthesizing biologically active compounds. For instance, Zhao et al. (2017) developed a rapid synthetic method for an important intermediate used in the synthesis of omisertinib (AZD9291), highlighting the compound's significance in medicinal chemistry (Zhao et al., 2017).

Chemoselective Nitration

Koley et al. (2009) identified tert-butyl nitrite as a safe, chemoselective nitrating agent, which selectively produces mononitro derivatives of phenolic substrates. This research demonstrates the compound's role in facilitating selective chemical transformations, crucial for developing specific pharmaceutical agents (Koley et al., 2009).

Magnetic Properties and Materials Science

Yoshitake et al. (2016) synthesized new biradicals carrying methyl and fluoro groups, which revealed interesting magnetic properties. Such materials could have implications for developing new magnetic or electronic devices, showcasing the versatility of tert-butyl carbamate derivatives in materials science (Yoshitake et al., 2016).

Radiopharmaceuticals and Diagnostic Imaging

Joyard et al. (2013) discussed the synthesis of new nitroimidazole compounds using silicon-[(18)F]fluorine chemistry for potential tumor hypoxia detection, indicating the role of tert-butyl carbamate derivatives in enhancing diagnostic imaging techniques (Joyard et al., 2013).

Organic Synthesis and Molecular Probes

Zhurko et al. (2020) explored the synthesis and properties of highly strained nitroxides, illustrating the utility of tert-butyl carbamate derivatives as molecular probes and labels in biophysical and biomedical research. This highlights the compound's application in understanding biological processes at a molecular level (Zhurko et al., 2020).

Safety and Hazards

The compound is associated with several hazard statements: H302, H315, H320, and H335. These indicate that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.